Cas no 67589-86-0 (CYCLOHEXANECARBOXYLIC ACID, 4-HEPTYL-, CIS-)

• Product Name: CYCLOHEXANECARBOXYLIC ACID, 4-HEPTYL-, CIS-
• CAS No: 67589-86-0
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 3412026
• Update Time: 2025-03-18

CYCLOHEXANECARBOXYLIC ACID, 4-HEPTYL-, CIS- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 4-HEPTYL-, CIS-

• Inchi： 1S/C14H26O2/c1-2-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16/h12-13H,2-11H2,1H3,(H,15,16)/t12-,13+
• InChI Key： JMAUQQIVJIRNDQ-BETUJISGSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@H](CCCCCCC)CC1

Computed Properties

• Exact Mass: 226.193
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.947
• Boiling Point: 337.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.467
• pka: 5.03±0.25(Predicted)